Cas no 1185241-48-8 (Famotidine-13C3)

Famotidine-13C3 is a stable isotope-labeled analog of famotidine, where three carbon atoms are replaced with the 13C isotope. This compound is primarily used as an internal standard in quantitative mass spectrometry, ensuring high accuracy and precision in pharmacokinetic and metabolic studies. The incorporation of 13C isotopes minimizes interference with the analyte of interest, enhancing method specificity and reliability. Its consistent isotopic purity and chemical stability make it a valuable tool for LC-MS/MS applications in pharmaceutical research and clinical diagnostics. Famotidine-13C3 is synthesized under stringent quality controls to meet the demands of trace-level detection and robust analytical reproducibility.

Famotidine-13C3 structure

Product Name:Famotidine-13C3

CAS No:1185241-48-8

MF:C₈H₁₅N₇O₂S₃

MW:340.423360109329

CID:4554457

PubChem ID:57369487

Update Time:2025-05-28

Famotidine-13C3 Chemical and Physical Properties

Names and Identifiers

- Famotidine-13C3
- XUFQPHANEAPEMJ-QIOHBQFSSA-N
- [13C3]-Famotidine
- 1185241-48-8
- 3-[[2-(diamino(113C)methylideneamino)-(2,4-13C2)1,3-thiazol-4-yl]methylsulfanyl]-N'-sulfamoylpropanimidamide
- Inchi： 1S/C8H15N7O2S3/c9-6(15-20(12,16)17)1-2-18-3-5-4-19-8(13-5)14-7(10)11/h4H,1-3H2,(H2,9,15)(H2,12,16,17)(H4,10,11,13,14)/i5+1,7+1,8+1
- InChI Key： XUFQPHANEAPEMJ-QIOHBQFSSA-N
- SMILES： S(C([H])([H])[13C]1=C([H])S[13C](/N=[13C](\N([H])[H])/N([H])[H])=N1)C([H])([H])C([H])([H])/C(/N([H])[H])=N/S(N([H])[H])(=O)=O

Computed Properties

Exact Mass: 340.05500077g/mol
Monoisotopic Mass: 340.05500077g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 469
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: -0.6
Topological Polar Surface Area: 238Å²

Experimental Properties

Density: Not available
Melting Point: Not available
Boiling Point: Not available
Flash Point: Not available

Famotidine-13C3 Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Famotidine-13C3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	F102252-1mg	Famotidine-13C3	1185241-48-8	1mg	$ 488.00	2023-09-07
TRC	F102252-10mg	Famotidine-13C3	1185241-48-8	10mg	$ 3835.00	2023-09-07
AN HUI ZE SHENG Technology Co., Ltd.	F102252-1mg	3-(((2-(guanidino)thiazol-4-yl-2,4-13c2)methyl)thio)-n-sulfamoylpropanimidamide	1185241-48-8	1mg	￥3900.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	F102252-10mg	3-(((2-(guanidino)thiazol-4-yl-2,4-13c2)methyl)thio)-n-sulfamoylpropanimidamide	1185241-48-8	10mg	￥31200.00	2023-09-15
A2B Chem LLC	AW53838-1mg	Famotidine-13C3	1185241-48-8	1mg	$595.00	2024-04-20
A2B Chem LLC	AW53838-10mg	Famotidine-13C3	1185241-48-8	10mg	$3845.00	2024-04-20